4-[(cyclopentylacetyl)amino]-N-methylbenzamide

• IUPAC Name: 4-[(2-cyclopentylacetyl)amino]-N-methylbenzamide
• InChI: InChI=1S/C15H20N2O2/c1-16-15(19)12-6-8-13(9-7-12)17-14(18)10-11-4-2-3-5-11/h6-9,11H,2-5,10H2,1H3,(H,16,19)(H,17,18)
• InChI Key: FPYVWOKRYWDOQF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)NC(=O)CC2CCCC2
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol

Description

The compound 4-[(cyclopentylacetyl)amino]-N-methylbenzamide belongs to the class of 4-aminobenzamides, which are known for their versatile biological activities, including anticonvulsant effects. These compounds have been synthesized and evaluated in various studies to understand their pharmacological potential and chemical properties (Clark et al., 1984).

Synthesis Analysis

The synthesis of 4-aminobenzamides typically involves the acylation of primary or secondary amines with corresponding benzoyl chlorides or acids. For example, the synthesis of similar compounds has been reported where amino groups are introduced into the benzamide structure to achieve the desired biological activity (Clark et al., 1984).

Molecular Structure Analysis

The molecular structure of benzamides is crucial for their chemical and biological properties. Studies involving X-ray crystallography and NMR spectroscopy have been conducted to determine the structure and conformation of benzamide derivatives (Karabulut et al., 2014).

Chemical Reactions and Properties

Benzamides undergo various chemical reactions, including cycloaddition and condensation, which are essential for synthesizing complex molecules with potential biological activities. For instance, N-fluorobenzamide-directed formal [4+2] cycloaddition reaction with maleic anhydride has been utilized to access fluorescent aminonaphthalic anhydrides, demonstrating the reactivity of benzamide derivatives under specific conditions (Lu et al., 2022).

Physical Properties Analysis

The physical properties of benzamides, such as solubility, melting points, and stability, are influenced by their molecular structure. The solubility of 4-aminobenzamide, for example, has been studied in various solvents, providing insights into the compound's behavior in different environments (Ouyang et al., 2019).

Chemical Properties Analysis

The chemical properties of benzamides, including reactivity, functional group transformations, and interaction with biological molecules, are central to their pharmacological effects. Studies have explored the reductive chemistry of benzamide derivatives to understand their mechanism of action in biological systems (Palmer et al., 1995).